N'-(2-methoxyphenyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide
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Description
N'-(2-methoxyphenyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide is a useful research compound. Its molecular formula is C19H23N3O3S and its molecular weight is 373.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
New Approaches for the Synthesis of Thiazoles and Their Fused Derivatives with Antimicrobial Activities - This study involves the synthesis of thiazole and its derivatives, demonstrating their antimicrobial activities against bacterial and fungal isolates. The method could potentially be applicable for synthesizing derivatives of the mentioned compound with similar biological activities (Wardkhan et al., 2008).
Inhibitory Effects on Glycolic Acid Oxidase
Inhibitors of Glycolic Acid Oxidase - A study on 4-substituted 3-hydroxy-1H-pyrrole-2,5-dione derivatives as inhibitors of glycolic acid oxidase, indicating potential therapeutic applications in conditions like hyperoxaluria. This suggests compounds with a similar structure might be explored for enzyme inhibition (Rooney et al., 1983).
X-Ray Powder Diffraction Data
X-ray Powder Diffraction Data for a Complex Organic Molecule - The study presents X-ray diffraction data for a complex molecule, an intermediate in the synthesis of anticoagulants. Such data are crucial for understanding the crystal structure of organic compounds, potentially applicable to studying the mentioned compound (Wang et al., 2017).
Electrochromic Applications
Applications of Dithienylpyrroles-Based Electrochromic Polymers - Research on dithienylpyrroles and their applications in high-contrast electrochromic devices suggests potential uses of similar organic compounds in electronic and optical devices. The study demonstrates how such materials can be used for creating devices with significant changes in transparency and color (Su et al., 2017).
Electron Transport Layer for Solar Cells
Alcohol-Soluble n-Type Conjugated Polyelectrolyte as Electron Transport Layer for Polymer Solar Cells - This paper discusses a novel n-type conjugated polyelectrolyte used as an electron transport layer in polymer solar cells, highlighting the role of such compounds in enhancing the efficiency of photovoltaic devices. This indicates the potential of structurally similar compounds in renewable energy technologies (Hu et al., 2015).
Properties
IUPAC Name |
N'-(2-methoxyphenyl)-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3S/c1-25-17-7-3-2-6-15(17)21-19(24)18(23)20-12-16(14-8-11-26-13-14)22-9-4-5-10-22/h2-3,6-8,11,13,16H,4-5,9-10,12H2,1H3,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDYQGWKKHLJAKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C(=O)NCC(C2=CSC=C2)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.